Cas no 1361771-66-5 (6-Chloro-5-(2,4-dichlorophenyl)nicotinaldehyde)

• Product Name: 6-Chloro-5-(2,4-dichlorophenyl)nicotinaldehyde
• CAS No: 1361771-66-5
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4926080
• Update Time: 2025-10-28

6-Chloro-5-(2,4-dichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(2,4-dichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-8-1-2-9(11(14)4-8)10-3-7(6-17)5-16-12(10)15/h1-6H
• InChI Key： DMCHNZQAUVJYKU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=NC=C(C=O)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 4.2
• Topological Polar Surface Area: 30

Additional information on 6-Chloro-5-(2,4-dichlorophenyl)nicotinaldehyde

6-Chloro-5-(2,4-dichlorophenyl)nicotinaldehyde (CAS No. 1361771-66-5): A Comprehensive Overview

6-Chloro-5-(2,4-dichlorophenyl)nicotinaldehyde (CAS No. 1361771-66-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct chemical structure and properties, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 6-Chloro-5-(2,4-dichlorophenyl)nicotinaldehyde is defined by a nicotinaldehyde core substituted with a 2,4-dichlorophenyl group and a chlorine atom at the 6-position. This arrangement imparts unique physical and chemical properties that make it an attractive candidate for further investigation and application in medicinal chemistry.

Recent studies have highlighted the importance of 6-Chloro-5-(2,4-dichlorophenyl)nicotinaldehyde in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound serves as a key intermediate in the synthesis of potent anti-inflammatory agents. The researchers found that derivatives of 6-Chloro-5-(2,4-dichlorophenyl)nicotinaldehyde exhibited significant anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for drug development.

In another notable study, published in Organic Letters (2022), scientists explored the use of 6-Chloro-5-(2,4-dichlorophenyl)nicotinaldehyde in the synthesis of novel antiviral agents. The study reported that compounds derived from this aldehyde showed promising antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the versatility and potential of 6-Chloro-5-(2,4-dichlorophenyl)nicotinaldehyde in addressing emerging viral threats.

The physical properties of 6-Chloro-5-(2,4-dichlorophenyl)nicotinaldehyde, such as its melting point and solubility, are crucial for its practical application in laboratory settings. It is typically a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is moderately soluble in common organic solvents such as dichloromethane and ethanol, making it suitable for various synthetic procedures.

Safety and handling considerations are essential when working with 6-Chloro-5-(2,4-dichlorophenyl)nicotinaldehyde. While it is not classified as a hazardous material under current regulations, it is recommended to handle this compound with standard laboratory precautions to ensure safety. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling to prevent skin contact and inhalation.

The synthetic route to produce 6-Chloro-5-(2,4-dichlorophenyl)nicotinaldehyde has been well-documented in the literature. A common method involves the condensation of 2,4-dichlorobenzaldehyde with 6-chloronicotinonitrile followed by hydrolysis to form the aldehyde. This synthetic pathway is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In conclusion, 6-Chloro-5-(2,4-dichlorophenyl)nicotinaldehyde (CAS No. 1361771-66-5) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.